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Dietary Exposure and Key Safety Data

EFSA's safety concern is driven by dietary exposure estimates that exceed safe levels. The following table

presents key data from the refined exposure assessment (using the most realistic Data Set D) and the

toxicological threshold.

Data Type Population Group Exposure / Threshold

Dietary Exposure (95th percentile) Toddlers 0.94 mg SO₂ eq./kg bw per day

Adults 1.17 mg SO₂ eq./kg bw per day

Toxicological Reference Point All groups BMDL: 38 mg SO₂ eq./kg bw per day

EFSA concluded that for the refined exposure scenario, the MOEs at the 95th percentile were below 80 for

all population groups except adolescents, indicating a potential safety concern [1]. When assessments used

the maximum permitted levels (MPLs) in food, the MOEs were below 80 for all groups, raising a safety

concern for that scenario as well [1].
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The EFSA opinion provides insights into the methodologies and data underpinning this safety assessment.

Key Experimental Data and Protocols

The 2022 opinion relied on a re-evaluation of existing data, particularly a study by Ozturk et al. (2011),

which investigated the impact of oral sodium metabisulfite administration on the visual system in adult rats

[1].

Test Substance: Sodium metabisulfite.
Dosing: Administered in drinking water at various concentrations over a period of time.

Key Measured Endpoint: Prolonged visual evoked potential (VEP) latency, which is a measure
of signal transmission time from the eye to the visual cortex and indicates an effect on the central

nervous system [1].
Data Analysis: Benchmark dose (BMD) modeling was applied to the data from this study to

determine a reference point for risk assessment, resulting in the BMDL of 38 mg SO₂ eq./kg bw per
day [1].

Methodological Workflow for Sulfite Risk Assessment

The diagram below illustrates the logical workflow and key components of EFSA's updated risk assessment

for sulfites.
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Re-evaluation of Sulfites (E 220-228)

Group Assessment Approach

Equilibrium in solution:
SO₂, HSO₃⁻ (bisulfite), SO₃²⁻ (sulfite)

Toxicologically active form:
Sulfite ions (SO₃²⁻)

Review of Toxicological Data

Identify Critical Effect:
Neurotoxicity (Prolonged VEP Latency)

Set Reference Point (BMDL): 38 mg SO₂ eq./kg bw/day

Dietary Exposure Assessment

Apply Margin of Exposure (MOE)
MOE = BMDL / Human Exposure

Safety Conclusion:
MOE < 80 raises a safety concern
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Implications for Researchers and Professionals

EFSA's updated assessment has several critical implications:

No Temporary ADI: The previous temporary Acceptable Daily Intake (ADI) of 0.7 mg SO₂ eq./kg bw

per day has been withdrawn. Safety is now evaluated using the MOE approach [1].
Focus on Neurotoxicity: The primary safety concern has shifted from gastrointestinal effects (the

basis of the old ADI) to potential effects on the nervous system [1].
Cumulative Exposure is Key: For product development, the total potential sulfite exposure from all

sources (E 220-E 228) must be considered, not just the level of a single sulfite like potassium
bisulfite.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Follow‐up of the re‐evaluation of sulfur dioxide (E 220), sodium sulfite ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [EFSA safety assessment potassium bisulfite vs other sulfites].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1489635#efsa-

safety-assessment-potassium-bisulfite-vs-other-sulfites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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